Cas no 6632-24-2 (3-[(3-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one)

3-[(3-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one structure
6632-24-2 structure
Product Name:3-[(3-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one
CAS No:6632-24-2
MF:C8H7NO5
MW:197.144882440567
CID:2627258
PubChem ID:245646
Update Time:2025-04-21

3-[(3-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-methoxybenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one
    • 5-hydroxy-4-methyl-2-nitro-benzoic acid; 4-Methyl-5-hydroxypyridine-2-carboxaldehydethiosemicarbazone; Hydrazinecarbothioamide,2-[(5-hydroxy-4-methyl-2-pyridinyl)methylene]-; ACMC-20n2s3; 5-hydroxy-4-methylpyridine-2-carboxaldehyde thiosemicarbazone; CTK4C3686; AG-D-86110; 5-Hydroxy-4-methyl-2-nitro-benzoesaeure; 5-hydroxy-4-methyl-2-formylpyridine thiosemicarbazone; 6-Nitro-3,4-kresotsaeure;
    • 5-hydroxy-4-methyl-2-nitro-benzoic acid
    • NSC-57776
    • 6632-24-2
    • NSC57776
    • 5-hydroxy-4-methyl-2-nitrobenzoic acid
    • DTXSID70984904
    • DS-009000
    • Inchi: 1S/C8H7NO5/c1-4-2-6(9(13)14)5(8(11)12)3-7(4)10/h2-3,10H,1H3,(H,11,12)
    • InChI Key: VWKYIUHTPODUGT-UHFFFAOYSA-N
    • SMILES: OC1=CC(C(=O)O)=C(C=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 346.12054
  • Monoisotopic Mass: 197.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.243
  • Boiling Point: 532.5°C at 760 mmHg
  • Flash Point: 234.6°C
  • Refractive Index: 1.622
  • PSA: 44.76
  • LogP: 1.83020
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